8-{4-[(6-Chloro-2-fluorophenyl)methyl]piperazinyl}-3-methyl-7-[(3-methylphenyl)methyl]-1,3,7-trihydropurine-2,6-dione

• IUPAC Name: 8-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C25H26ClFN6O2/c1-16-5-3-6-17(13-16)14-33-21-22(30(2)25(35)29-23(21)34)28-24(33)32-11-9-31(10-12-32)15-18-19(26)7-4-8-20(18)27/h3-8,13H,9-12,14-15H2,1-2H3,(H,29,34,35)
• InChI Key: RHJWANHXDKUHIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2N4CCN(CC4)CC5=C(C=CC=C5Cl)F)N(C(=O)NC3=O)C
• Molecular Formula: C25H26ClFN6O2
• Molecular Weight: 497.0 g/mol

Description

8-{4-[(6-Chloro-2-fluorophenyl)methyl]piperazinyl}-3-methyl-7-[(3-methylphenyl)methyl]-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C25H26ClFN6O2 and its molecular weight is 496.97. The purity is usually 95%.
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Scientific Research Applications

5-HT2 Antagonist Activity A study explored the synthesis and 5-HT2 antagonist activity of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, which are structurally related to the specified compound. These derivatives demonstrated potent 5-HT2 antagonist activity, highlighting their potential in the development of treatments for conditions related to the serotonin system (Watanabe et al., 1992).

Luminescent Properties and Photo-induced Electron Transfer Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent has been conducted. This work highlights the potential application of such compounds in the development of fluorescent probes for biological and chemical research, due to their significant fluorescence quantum yields and the ability to undergo photo-induced electron transfer (Gan et al., 2003).

Herbicidal Activity A novel synthetic route was developed for 1-Phenyl-piperazine-2,6-diones, demonstrating significant herbicidal activity. This suggests the potential agricultural applications of such compounds in controlling weed growth, showcasing the diverse applicability of piperazine derivatives in areas beyond pharmaceuticals (Li et al., 2005).

Thermal Eliminations and Synthesis Routes Studies on pyrazine chemistry have provided insights into thermal eliminations from dihydropyrazines and novel synthetic routes for piperazine-2,5-diones. These findings contribute to the broader understanding of the chemical behavior and synthetic accessibility of piperazine-based compounds, potentially informing future research and development efforts (Blake et al., 1972).